Cas no 32683-48-0 (1H-Pyrazole,1-methyl-3,5-dinitro-)

• Product Name: 1H-Pyrazole,1-methyl-3,5-dinitro-
• CAS No: 32683-48-0
• MF: C₄H₄N₄O₄
• MW: 172.098959922791
• CID: 322883
• PubChem ID: 141728
• Update Time: 2025-10-28

1H-Pyrazole,1-methyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-methyl-3,5-dinitro-
• 1-Methyl-3,5-dinitro-1H-pyrazole
• 1-methyl-3,5-dinitropyrazole
• DTXSID00186353
• 32683-48-0
• AKOS003238648
• SCHEMBL18418866

• Inchi： 1S/C4H4N4O4/c1-6-4(8(11)12)2-3(5-6)7(9)10/h2H,1H3
• InChI Key： UWSPNIADTGDCIW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC([N+](=O)[O-])=NN1C)=O

Computed Properties

• Exact Mass: 172.02332
• Monoisotopic Mass: 172.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 66 ºC (heptane )
• Boiling Point: 327.3°Cat760mmHg
• Flash Point: 151.7°C
• Refractive Index: 1.708
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 104.1
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1H-Pyrazole,1-methyl-3,5-dinitro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Pyrazole,1-methyl-3,5-dinitro-

1H-Pyrazole, 1-Methyl-3,5-Dinitro (CAS No. 32683-48-0): An Overview of Its Properties, Applications, and Recent Research

1H-Pyrazole, 1-methyl-3,5-dinitro (CAS No. 32683-48-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a pyrazole ring substituted with a methyl group and two nitro groups. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable building block in various applications.

The molecular formula of 1H-Pyrazole, 1-methyl-3,5-dinitro is C₅H₄N₄O₄, and its molecular weight is approximately 180.11 g/mol. The compound is typically synthesized through a series of well-established chemical reactions, including the nitration of 1-methylpyrazole. The resulting product is a yellow crystalline solid that is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

In terms of its chemical properties, 1H-Pyrazole, 1-methyl-3,5-dinitro exhibits strong electron-withdrawing effects due to the presence of the nitro groups. This characteristic makes it highly reactive in various organic transformations, such as nucleophilic substitution and electrophilic aromatic substitution reactions. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in coordination chemistry and the development of novel catalysts.

In the realm of medicinal chemistry, 1H-Pyrazole, 1-methyl-3,5-dinitro has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Beyond its medicinal applications, 1H-Pyrazole, 1-methyl-3,5-dinitro has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic electronic materials. Research in this area has focused on incorporating this compound into polymer matrices to create conductive materials with enhanced performance characteristics. A notable example is the use of 1H-Pyrazole, 1-methyl-3,5-dinitro-based polymers in organic photovoltaic devices, where they have shown improved light absorption and charge transport properties.

The environmental impact of 1H-Pyrazole, 1-methyl-3,5-dinitro is another area of active research. Studies have investigated its biodegradability and potential ecological effects to ensure its safe use in industrial applications. Preliminary findings suggest that under certain conditions, the compound can be effectively degraded by microorganisms, reducing its environmental persistence.

In conclusion, 1H-Pyrazole, 1-methyl-3,5-dinitro (CAS No. 32683-48-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it a valuable tool for researchers and developers working in organic synthesis, medicinal chemistry, materials science, and environmental science. As ongoing research continues to uncover new applications and optimize existing ones, the importance of this compound is likely to grow even further.